Cas no 851337-43-4 (Cyclohexanone, 2-(3,4-dichlorophenyl)-)

• Product Name: Cyclohexanone, 2-(3,4-dichlorophenyl)-
• CAS No: 851337-43-4
• MF: C₁₂H₁₂Cl₂O
• MW: 243.129081726074
• CID: 4231166
• PubChem ID: 18441763
• Update Time: 2025-10-30

Cyclohexanone, 2-(3,4-dichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-(3,4-dichlorophenyl)-
• AKOS011895038
• EN300-1153114
• 851337-43-4
• WIIPWAURLWIZTP-UHFFFAOYSA-N
• 2-(3,4-DICHLOROPHENYL)CYCLOHEXAN-1-ONE
• 2-(3,4-Dichloro-phenyl)-cyclohexanone
• SCHEMBL1616993

• Inchi： 1S/C12H12Cl2O/c13-10-6-5-8(7-11(10)14)9-3-1-2-4-12(9)15/h5-7,9H,1-4H2
• InChI Key： WIIPWAURLWIZTP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C(CCCC1)=O)Cl

Computed Properties

• Exact Mass: 242.0265204g/mol
• Monoisotopic Mass: 242.0265204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Cyclohexanone, 2-(3,4-dichlorophenyl)-

Cyclohexanone, 2-(3,4-dichlorophenyl)- (CAS No. 851337-43-4): A Versatile Intermediate in Modern Chemical Synthesis

Cyclohexanone, 2-(3,4-dichlorophenyl)-, identified by its CAS number 851337-43-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, characterized by its cyclohexanone backbone substituted with a 3,4-dichlorophenyl group, has garnered considerable attention due to its utility as a key intermediate in the synthesis of various pharmacologically active agents. The unique structural features of this compound contribute to its reactivity and make it a valuable building block for medicinal chemists.

The chemical structure of Cyclohexanone, 2-(3,4-dichlorophenyl)- consists of a six-membered cyclohexane ring with a ketone functional group at one position and a phenyl ring substituted with two chlorine atoms at the 3 and 4 positions. This configuration imparts distinct electronic and steric properties to the molecule, influencing its interactions with biological targets. The presence of the dichlorophenyl group enhances the compound's lipophilicity, making it more soluble in organic solvents and facilitating its use in various synthetic protocols.

In recent years, Cyclohexanone, 2-(3,4-dichlorophenyl)- has been extensively studied for its potential applications in the development of novel therapeutic agents. Its structural motif is reminiscent of several known bioactive molecules, suggesting that it could serve as a scaffold for drug discovery. Researchers have leveraged this compound to explore new chemical entities targeting various diseases, including cancer and neurological disorders. The dichlorophenyl moiety, in particular, has been shown to modulate the binding affinity and selectivity of drug candidates.

One of the most compelling aspects of Cyclohexanone, 2-(3,4-dichlorophenyl)- is its role in the synthesis of heterocyclic compounds. Heterocycles are ubiquitous in pharmaceuticals due to their ability to mimic natural products and interact with biological systems effectively. By incorporating this compound into synthetic pathways, chemists can readily access complex cyclic structures that may exhibit desirable pharmacological properties. For instance, studies have demonstrated its utility in constructing benzodiazepine analogs and other anxiolytic agents.

The reactivity of the ketone group in Cyclohexanone, 2-(3,4-dichlorophenyl)- allows for diverse functionalization strategies, including condensation reactions with aldehydes and ketones to form enones or dienes. These intermediates can be further elaborated into more intricate molecular architectures through oxidation, reduction, or substitution reactions. Such versatility makes this compound an indispensable tool in synthetic organic chemistry laboratories.

Advances in computational chemistry have further enhanced the utility of Cyclohexanone, 2-(3,4-dichlorophenyl)-. Molecular modeling studies have provided insights into its binding modes with biological targets, enabling rational drug design. By predicting how this compound interacts with proteins and enzymes at the atomic level, researchers can optimize its structure to improve efficacy and reduce side effects. These computational approaches are particularly valuable when dealing with complex molecular systems where experimental trials are costly or time-consuming.

The pharmaceutical industry has also recognized the potential of Cyclohexanone, 2-(3,4-dichlorophenyl)- as a lead compound for drug development. Several preclinical studies have explored derivatives of this molecule for their anti-inflammatory and antimicrobial properties. The dichlorophenyl group has been found to enhance binding to certain enzyme targets while maintaining good metabolic stability. This balance between potency and pharmacokinetic profiles makes it an attractive candidate for further investigation.

In conclusion, Cyclohexanone, 2-(3,4-dichlorophenyl)- (CAS No. 851337-43-4) represents a fascinating example of how structural modifications can yield compounds with significant chemical and biological relevance. Its role as an intermediate in synthetic chemistry and its potential as a lead compound for drug discovery underscore its importance in modern research. As new methodologies emerge and our understanding of molecular interactions deepens, compounds like this will continue to play a pivotal role in advancing scientific knowledge and therapeutic innovation.